Cas no 1936170-26-1 (1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1936170-26-1
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 5747517
• PubChem ID: 131054117
• Update Time: 2025-10-30

1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3-thiazol-4-yl)methyl]cyclopropane-1-carbaldehyde
• 1-(1,3-Thiazol-4-ylmethyl)cyclopropane-1-carbaldehyde
• EN300-1621635
• 1936170-26-1
• 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C8H9NOS/c10-5-8(1-2-8)3-7-4-11-6-9-7/h4-6H,1-3H2
• InChI Key： NISPHSKOQQJKAL-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CC1(C=O)CC1

Computed Properties

• Exact Mass: 167.04048508g/mol
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde

Introduction to 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1936170-26-1)

1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde, identified by its CAS number 1936170-26-1, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic aldehydes characterized by the presence of a thiazole ring fused with a cyclopropane moiety, both of which are known for their diverse biological activities. The aldehyde functional group at the terminal position further enhances its potential as a synthetic intermediate and pharmacophore in drug discovery.

The thiazole scaffold is a prominent structural motif in numerous bioactive natural products and synthetic drugs. Its stability, aromaticity, and ability to engage in hydrogen bonding make it an excellent candidate for modulating biological targets. In particular, derivatives of thiazole have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropane ring into this framework introduces additional rigidity and conformational constraints, which can significantly influence the molecule's interactions with biological targets. This unique combination of structural features makes 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde can be described as follows: a cyclopropane ring is linked to a methylene group, which in turn is attached to a thiazole ring at the 4-position. The aldehyde functionality is located at the terminal carbon of the cyclopropane ring. This arrangement creates a highly strained system that may enhance the molecule's binding affinity to biological targets. The strain energy stored in the cyclopropane ring can be exploited to improve pharmacological activity by promoting conformational preorganization around the binding site.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies suggest that the thiazole moiety can interact with polar residues in protein binding pockets through hydrogen bonding and π-stacking interactions, while the cyclopropane ring can engage in hydrophobic interactions or π-cation interactions depending on the target receptor. The aldehyde group serves as a versatile handle for further derivatization, allowing chemists to fine-tune the molecule's properties for specific applications.

In the realm of drug discovery, 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde has been explored as a potential lead compound for several therapeutic areas. One particularly exciting area is its application in oncology research. Preclinical studies have demonstrated that thiazole-based compounds can inhibit key enzymes involved in cancer cell proliferation and survival. The cyclopropane moiety may enhance these effects by improving membrane permeability and target engagement. Additionally, the aldehyde group provides an opportunity to develop prodrugs or conjugates that can be activated selectively within tumor tissues, thereby increasing therapeutic efficacy while minimizing side effects.

Another promising application lies in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The structural features of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde suggest that it may modulate inflammatory pathways by interacting with cytokine receptors or signaling proteins. Recent research has shown that thiazole derivatives can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them attractive candidates for treating inflammatory conditions.

The synthesis of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The strained cyclopropane ring requires careful handling during synthesis to avoid decomposition or rearrangement reactions. However, modern synthetic methodologies have made it possible to construct such motifs with high selectivity and yield. For instance, transition metal-catalyzed cyclization reactions have been employed to introduce the cyclopropane ring efficiently into the molecular framework. Additionally, palladium-catalyzed cross-coupling reactions have been utilized to attach the thiazole moiety to the cyclopropylmethyl group while preserving functional group integrity.

The versatility of 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde extends beyond its direct pharmacological applications; it serves as an excellent scaffold for generating libraries of derivatives through combinatorial chemistry or parallel synthesis platforms. By modifying substituents on the thiazole ring or introducing different functional groups at the aldehyde position, researchers can explore a wide range of biological activities without having to design entirely new molecules from scratch.

In conclusion, 1-(1,3-thiazol-4-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1936170-26-1) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a rigid cyclopropane ring with a bioactive thiazole moiety—make it an ideal candidate for modulating biological targets across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques, this compound will undoubtedly play an important role in shaping future drug discovery efforts.